Cas no 1256038-40-0 (1-(5-bromopyridin-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(5-bromopyridin-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 1256038-40-0
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• MDL: MFCD18249881
• CID: 2120252
• PubChem ID: 59578416
• Update Time: 2025-10-30

1-(5-bromopyridin-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyridin-3-yl)cyclopropanecarboxylic acid
• 1-(5-Bromopyridin-3-yl)cyclopropane-1-carboxylic acid
• PB13788
• MFCD18249881
• 1-(5-bromo-3-pyridinyl)cyclopropanecarboxylic acid
• 1255871-41-0
• CS-0052865
• Cyclopropanecarboxylic acid, 1-(5-bromo-3-pyridinyl)-
• DA-13440
• EN300-193648
• AS-39152
• SCHEMBL13048695
• Z1269214385
• IWOCHOGYZNRHGW-UHFFFAOYSA-N
• DTXSID90732424
• 1-(5-BROMOPYRIDIN-3-YL)CYCLOPROPANE-1-CARBOXYLICACID
• AKOS026745263
• 1256038-40-0
• SY100065
• GAC03840
• 1-(5-bromopyridin-3-yl)cyclopropane-1-carboxylic acid

• MDL： MFCD18249881
• Inchi： 1S/C9H8BrNO2/c10-7-3-6(4-11-5-7)9(1-2-9)8(12)13/h3-5H,1-2H2,(H,12,13)
• InChI Key： IWOCHOGYZNRHGW-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 240.97384g/mol
• Monoisotopic Mass: 240.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2Ų

1-(5-bromopyridin-3-yl)cyclopropane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(5-bromopyridin-3-yl)cyclopropane-1-carboxylic acid

Research Brief on 1-(5-bromopyridin-3-yl)cyclopropane-1-carboxylic acid (CAS: 1256038-40-0) in Chemical Biology and Pharmaceutical Applications

1-(5-bromopyridin-3-yl)cyclopropane-1-carboxylic acid (CAS: 1256038-40-0) is a structurally unique compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This brominated pyridine derivative, featuring a cyclopropane-carboxylic acid moiety, serves as a versatile intermediate in medicinal chemistry and drug discovery. Recent studies highlight its role as a key building block for the synthesis of bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing kinase inhibitors, particularly for Bruton's tyrosine kinase (BTK). Researchers utilized 1256038-40-0 as a core scaffold to create novel analogs with improved selectivity profiles. The electron-withdrawing bromopyridine group combined with the strained cyclopropane ring was found to enhance binding affinity while maintaining metabolic stability, addressing a key challenge in kinase inhibitor development.

In the field of antibacterial research, a team from the University of Manchester reported promising results using derivatives of 1-(5-bromopyridin-3-yl)cyclopropane-1-carboxylic acid against multidrug-resistant Gram-positive pathogens. The compound's unique structure allowed for effective penetration of bacterial cell walls while avoiding common resistance mechanisms. This work, published in Antimicrobial Agents and Chemotherapy, suggests potential applications in addressing the growing antibiotic resistance crisis.

Recent advances in synthetic methodology have expanded access to 1256038-40-0 and its derivatives. A 2024 Nature Protocols paper detailed an improved, scalable synthesis route using nickel-catalyzed cyclopropanation, achieving higher yields (82%) compared to traditional methods. This development is particularly significant for industrial-scale production, as the compound sees increasing use in pharmaceutical manufacturing.

Structural-activity relationship (SAR) studies have revealed that the carboxylic acid group in 1-(5-bromopyridin-3-yl)cyclopropane-1-carboxylic acid plays a crucial role in forming salt bridges with target proteins, while the bromine atom serves as an excellent handle for further derivatization through cross-coupling reactions. These features make the compound particularly valuable for fragment-based drug discovery approaches.

Emerging applications in radiopharmaceuticals have also been reported, with researchers at Massachusetts General Hospital developing 18F-labeled derivatives of 1256038-40-0 for PET imaging of neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic properties make it an attractive candidate for diagnostic applications.

Ongoing clinical trials include several drug candidates derived from this scaffold, particularly in oncology and inflammatory diseases. The compound's versatility and favorable drug-like properties continue to drive innovation across multiple therapeutic areas, positioning it as an important tool in modern drug discovery pipelines.